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Compound of Interest

Compound Name:
Methyl imidazo[1,5-a]pyridine-6-

carboxylate

Cat. No.: B1589493 Get Quote

This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals working with Methyl imidazo[1,5-a]pyridine-6-carboxylate (CAS

No. 139183-89-4). The information herein is curated to ensure scientific integrity and promote

safe and effective experimental practices.

I. Compound Overview and Key Properties
Methyl imidazo[1,5-a]pyridine-6-carboxylate is a heterocyclic organic compound belonging

to the imidazopyridine family. These scaffolds are of significant interest in medicinal chemistry

and materials science due to their diverse biological activities and unique photophysical

properties.[1] Understanding the fundamental properties of this compound is crucial for its

proper handling and use in experimental settings.

Table 1: Physicochemical Properties of Methyl Imidazo[1,5-a]pyridine-6-carboxylate
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Property Value Source

CAS Number 139183-89-4
--INVALID-LINK--[2], --

INVALID-LINK--[3]

Molecular Formula C₉H₈N₂O₂
--INVALID-LINK--[2], --

INVALID-LINK--[3]

Molecular Weight 176.17 g/mol
--INVALID-LINK--[2], --

INVALID-LINK--[3]

Appearance

Typically a solid powder (color

may vary by purity and

manufacturer)

Inferred from general

knowledge of similar

compounds

Purity
≥95% (as specified by

suppliers)
--INVALID-LINK--[2]

II. Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling and storage of Methyl
imidazo[1,5-a]pyridine-6-carboxylate.

Q1: What are the primary hazards associated with this compound?

A1: According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Methyl imidazo[1,5-a]pyridine-6-carboxylate is classified with the following

hazards[3]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Therefore, it should be handled with appropriate personal protective equipment (PPE) in a well-

ventilated area to avoid exposure.

Q2: What are the recommended storage conditions for this compound?
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A2: For long-term stability, Methyl imidazo[1,5-a]pyridine-6-carboxylate should be stored in

a tightly sealed container in a cool, dry, and well-ventilated area.[4] Several suppliers

recommend storage at room temperature.[2][5] To prevent degradation, it is crucial to protect

the compound from moisture and direct sunlight. Store away from incompatible materials such

as strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[4]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

A3: A comprehensive PPE strategy is essential for the safe handling of this powdered

chemical.[6][7][8] The recommended PPE includes:

Eye and Face Protection: Chemical safety goggles or a face shield to protect against

splashes and airborne particles.[6][8]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are necessary to

prevent skin contact.[6][7]

Respiratory Protection: When handling the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator is recommended to prevent inhalation of airborne particles.[6]

[8]

Q4: How should I properly dispose of waste containing this compound?

A4: Waste containing Methyl imidazo[1,5-a]pyridine-6-carboxylate should be treated as

hazardous chemical waste.[4][9] Collect all waste material in a clearly labeled, sealed

container.[4] Disposal should be carried out through a licensed hazardous waste disposal

company in accordance with all federal, state, and local regulations.[9] Do not dispose of this

compound down the drain or in general waste.

III. Troubleshooting Guides
This section provides solutions to potential issues that may arise during experiments involving

Methyl imidazo[1,5-a]pyridine-6-carboxylate.

Problem 1: The compound is not dissolving as expected.
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Possible Cause: Use of an inappropriate solvent. The solubility of imidazopyridine derivatives

can vary.

Troubleshooting Steps:

Consult available data: While specific solubility data for this compound is not readily

available, imidazopyridine scaffolds often exhibit solubility in organic solvents.

Perform a small-scale solubility test: Test the solubility of a small amount of the compound

in a range of common laboratory solvents such as dimethyl sulfoxide (DMSO), N,N-

dimethylformamide (DMF), methanol, ethanol, and dichloromethane.

Consider gentle heating or sonication: These techniques can aid in the dissolution of the

compound. However, be mindful of potential degradation at elevated temperatures.

Monitor for any color changes that may indicate decomposition.

Problem 2: Inconsistent experimental results or suspected compound degradation.

Possible Cause: The compound may have degraded due to improper storage or handling.

Imidazopyridine esters can be susceptible to hydrolysis, especially in the presence of

moisture and acidic or basic conditions.

Troubleshooting Steps:

Verify storage conditions: Ensure the compound has been stored in a tightly sealed

container in a dry environment.

Assess the appearance of the compound: Any change in color or consistency from the

original batch could indicate degradation.

Prepare fresh solutions: Whenever possible, prepare solutions fresh for each experiment

to minimize the risk of degradation in solution.

Analytical verification: If degradation is suspected, verify the purity and integrity of the

compound using analytical techniques such as High-Performance Liquid Chromatography

(HPLC), Mass Spectrometry (MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.
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IV. Experimental Protocols
This section outlines key experimental workflows for the safe handling of Methyl imidazo[1,5-
a]pyridine-6-carboxylate.

Protocol 1: Weighing and Preparing Solutions of
Powdered Compound
This protocol is designed to minimize exposure to the powdered form of the compound.[10][11]

Preparation:

Don all required PPE (lab coat, gloves, safety goggles).

Ensure a certified chemical fume hood is operational.

Clean the work surface within the fume hood.

Weighing:

Place an analytical balance inside the fume hood if possible. If not, use an exhausted

balance enclosure.

Tare a clean, dry weighing vessel.

Carefully transfer the desired amount of Methyl imidazo[1,5-a]pyridine-6-carboxylate to

the weighing vessel using a clean spatula. Avoid creating airborne dust.

Securely close the stock container immediately after use.

Solution Preparation:

Add the appropriate solvent to the weighing vessel containing the compound.

Gently swirl or use a magnetic stirrer to facilitate dissolution. Sonication or gentle warming

may be applied if necessary.

Once dissolved, transfer the solution to the final reaction vessel or storage container.
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Protocol 2: Handling a Small Spill
This protocol outlines the steps for safely cleaning up a small spill of the powdered compound.

[4]

Immediate Actions:

Alert others in the immediate vicinity.

If outside a fume hood, evacuate the area and prevent re-entry.

Cleanup Procedure:

Wear appropriate PPE, including respiratory protection.

Gently cover the spill with an inert absorbent material, such as sand or vermiculite, to

prevent the powder from becoming airborne.

Carefully sweep the absorbed material into a designated hazardous waste container.

Avoid creating dust.

Decontaminate the spill area with a suitable solvent and wipe clean with absorbent pads.

Place all contaminated materials (absorbent, wipes, gloves) into the hazardous waste

container.

Final Steps:

Seal and label the hazardous waste container.

Wash hands thoroughly after the cleanup is complete.

V. Visualizations
Diagram 1: Personal Protective Equipment (PPE)
Workflow
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Start: Prepare to Handle Compound
Assess Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
Select Appropriate PPE

Don PPE in Correct Order:
1. Lab Coat
2. Gloves

3. Goggles/Face Shield
4. Respirator (if needed)

Proceed with
Experimental Work

Doff PPE Safely:
- Avoid Self-Contamination Wash Hands Thoroughly End

Click to download full resolution via product page

Caption: A workflow diagram illustrating the correct selection and use of PPE.

Diagram 2: Spill Response Decision Tree

Spill of Methyl imidazo[1,5-a]pyridine-6-carboxylate Occurs

Is the spill small and contained?

Follow Small Spill Protocol:
- Alert colleagues

- Don PPE
- Cover and collect waste

- Decontaminate area

Yes

Large Spill Protocol:
- Evacuate the area

- Alert supervisor and EHS
- Prevent entry

- Await professional cleanup

No

Click to download full resolution via product page

Caption: A decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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